3-Chloro-4-(2-methoxybenzyloxy)aniline

• Molecular Formula: C14H14ClNO2
• Molecular Weight: 263.72 g/mol
• IUPAC Name: 3-chloro-4-[(2-methoxyphenyl)methoxy]aniline
• InChI: InChI=1S/C14H14ClNO2/c1-17-13-5-3-2-4-10(13)9-18-14-7-6-11(16)8-12(14)15/h2-8H,9,16H2,1H3
• InChI Key: JFQOQYMDFIJGJT-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC=C1COC2=C(C=C(C=C2)N)Cl

Description

3-Chloro-4-(2-methoxybenzyloxy)aniline is a substituted aniline derivative featuring a chloro group at the 3-position, a methoxybenzyloxy group at the 4-position, and a primary amine functional group. These derivatives are critical intermediates in pharmaceutical synthesis, particularly for tyrosine kinase inhibitors like lapatinib and neratinib .

Comparison with Similar Compounds

Key Properties:

• Molecular Formula: C₁₃H₁₁ClFNO (for 3-Chloro-4-(3-fluorobenzyloxy)aniline) .
• Molecular Weight : 251.68–257.68 g/mol .
• Melting Point : 78–84°C .
• Solubility : Soluble in dimethyl sulfoxide (DMSO) and organic solvents; low water solubility .
• Safety : Classified under Hazard Class 9 (UN 3077) for environmental hazards .

Comparison with Structurally Similar Compounds

Physicochemical Properties

Table 2: Physicochemical Properties

Compound Name	Molecular Weight (g/mol)	Melting Point (°C)	Solubility	Polarity (TLC Rf)
3-Chloro-4-(3-fluorobenzyloxy)aniline	257.68	78–84	DMSO-soluble, water-insoluble	—
3-Chloro-4-(4-chlorophenoxy)aniline	258.69	Not reported	Low water solubility	Hybrid less polar than parent
3-Chloro-4-methoxy-N-[2-(4-methylphenoxy)ethyl]-aniline	291.77	Not reported	Predicted logD = 4.5	—

Antiplasmodial Activity:

• 3-Chloro-4-(4-chlorophenoxy)aniline: Exhibited antiplasmodial activity with ED₅₀ = 3.61 mg/kg against P. falciparum. Hybridization with sarcosine reduced potency (ED₅₀ = 6.49 mg/kg), likely due to solubility limitations .
• Lapatinib headgroup (3-Chloro-4-(3-fluorobenzyloxy)aniline) : Demonstrated broad antiparasitic activity (EC₅₀ = 27 nM for NEU-627) but was ineffective against Leishmania .

Antitumor Activity:

• 4-Arylaminoquinazolines: Derivatives incorporating 3-chloro-4-((3-fluorobenzyl)oxy)aniline showed potent antitumor effects via EGFR/HER2 inhibition .
• Neratinib : Synthesized using 3-chloro-4-(pyridin-2-ylmethoxy)aniline, achieving a 56% overall yield .

Critical Analysis of Structural Modifications

• Chlorine vs. Fluorine Substituents : Chlorine enhances electrophilicity and binding to hydrophobic enzyme pockets, while fluorine improves metabolic stability .
• Phenoxy vs. Benzyloxy Groups: Phenoxy derivatives (e.g., 3-Chloro-4-(4-chlorophenoxy)aniline) exhibit lower solubility than benzyloxy analogs, impacting bioavailability .
• Hybridization Strategies : Combining aniline derivatives with polar moieties (e.g., sarcosine) can mitigate solubility issues but may reduce target affinity .